Cas no 7391-28-8 (4-Methylbenzoylacetonitrile)

4-Methylbenzoylacetonitrile structure
4-Methylbenzoylacetonitrile structure
Product Name:4-Methylbenzoylacetonitrile
CAS No:7391-28-8
MF:C10H9NO
MW:159.184562444687
MDL:MFCD00067895
CID:85907
PubChem ID:522513
Update Time:2024-10-27

4-Methylbenzoylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Oxo-3-p-tolylpropanenitrile
    • p-Toluoylacetonitrile
    • 3-(4-methylphenyl)-3-oxopropanenitrile
    • 4-Methylbenzoylacetonitrile
    • 3-oxo-3-(4-methylphenyl)propanenitrile
    • FT-0604218
    • AS-60624
    • W18726
    • CS-0113013
    • SCHEMBL135383
    • CCG-51701
    • Maybridge1_004714
    • SR-01000640987-1
    • 3-(4-Methylphenyl)-3-oxopropanenitrile #
    • DTXSID60334974
    • 3-(4-Methylphenyl)-3-oxopropionitrile
    • 4-Toluoylacetonitrile, 97%
    • 4-Toluoylacetonitrile
    • Z317042080
    • 3-Oxo-3-(p-tolyl)propanenitrile
    • 3-oxo-3-p-tolyl-propionitrile
    • EN300-41326
    • 3-(4-Methyl-phenyl)-3-oxo-propionitrile
    • Benzenepropanenitrile,4-methyl-b-oxo-
    • BP-12902
    • MFCD00067895
    • STL196554
    • 7391-28-8
    • AKOS000197381
    • 3-oxo-3-(p-tolyl)-propionitrile
    • A9510
    • AMY2039
    • HMS554O06
    • DB-055817
    • SY173364
    • MDL: MFCD00067895
    • Inchi: 1S/C10H9NO/c1-8-2-4-9(5-3-8)10(12)6-7-11/h2-5H,6H2,1H3
    • InChI Key: AIECDYDQPCANJK-UHFFFAOYSA-N
    • SMILES: O=C(CC#N)C1C=CC(C)=CC=1
    • BRN: 742923

Computed Properties

  • Exact Mass: 159.06800
  • Monoisotopic Mass: 159.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.9A^2
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: nothing

Experimental Properties

  • Color/Form: powder
  • Density: 1.1202 (rough estimate)
  • Melting Point: 105-108 °C (lit.)
  • Boiling Point: 284.68°C (rough estimate)
  • Flash Point: 146.2°C
  • Refractive Index: 1.6130 (estimate)
  • PSA: 40.86000
  • LogP: 2.09138
  • Solubility: Not available

4-Methylbenzoylacetonitrile Security Information

  • Hazardous Material transportation number:3276
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36/37/39
  • Hazardous Material Identification: Xn
  • HazardClass:6.1
  • PackingGroup:III
  • Packing Group:III
  • Hazard Level:6.1
  • Safety Term:6.1
  • Packing Group:III
  • Risk Phrases:R20/21/22

4-Methylbenzoylacetonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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4-Methylbenzoylacetonitrile Production Method

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